Cas no 1361583-78-9 (2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1361583-78-9
• MF: C₁₃H₅Cl₅F₃NO
• MW: 425.445109128952
• CID: 4968815
• Update Time: 2025-08-04

2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C13H5Cl5F3NO/c14-7-6(8(15)10(17)11(18)9(7)16)12-4(3-23)1-5(2-22-12)13(19,20)21/h1-2,23H,3H2
• InChI Key： XTZSSEPSHYHPNC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(CO)=CC(C(F)(F)F)=CN=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol

Comprehensive Guide to 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1361583-78-9)

2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1361583-78-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique perchlorophenyl and trifluoromethyl functional groups, offers a range of applications due to its distinct chemical properties. In this article, we delve into its molecular structure, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular formula of 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol reflects its complex yet highly functional design. The presence of a pyridine ring, coupled with perchlorophenyl and trifluoromethyl substituents, enhances its reactivity and stability under various conditions. Researchers often explore this compound for its potential in drug discovery, particularly in designing molecules with improved bioavailability and target specificity. Its CAS No. 1361583-78-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most searched questions about 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol revolves around its synthesis. The compound is typically synthesized through multi-step organic reactions, including cross-coupling and functional group transformations. Advanced techniques such as palladium-catalyzed reactions are often employed to achieve high yields and purity. The trifluoromethyl group, in particular, is a hotspot in modern chemistry due to its ability to enhance metabolic stability and lipophilicity in bioactive molecules.

In the pharmaceutical industry, 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol is investigated for its role in developing small-molecule inhibitors and therapeutic agents. Its structural features make it a promising candidate for targeting enzymes and receptors involved in diseases such as cancer and inflammatory disorders. Additionally, the perchlorophenyl moiety contributes to its electron-withdrawing properties, which are crucial in designing high-performance materials like liquid crystals and organic semiconductors.

The agrochemical sector also benefits from the unique properties of 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol. Its derivatives are explored for their potential as pesticides and herbicides, offering improved efficacy and environmental safety. The trifluoromethyl group, known for its resistance to degradation, enhances the longevity of these agrochemicals in the field. This aligns with the growing demand for sustainable agricultural solutions, a topic frequently searched by farmers and agronomists.

Market trends indicate a rising interest in 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol, driven by its versatility and applicability across industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the demand from research institutions and commercial entities. The compound’s CAS No. 1361583-78-9 is often referenced in procurement databases, highlighting its importance in the chemical supply chain.

Safety and handling of 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol are critical considerations for laboratory and industrial settings. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to ensure stability. Researchers frequently search for MSDS (Material Safety Data Sheets) and handling guidelines to mitigate risks during experimentation.

In conclusion, 2-(Perchlorophenyl)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1361583-78-9) stands out as a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes, including the perchlorophenyl and trifluoromethyl groups, make it a valuable subject of ongoing research. By addressing common queries and aligning with industry trends, this article aims to provide a comprehensive resource for professionals and enthusiasts alike.